Cas no 65566-69-0 (Theobromine-d3 (7-methyl-d3))

• Product Name: Theobromine-d3 (7-methyl-d3)
• CAS No: 65566-69-0
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 1065786
• PubChem ID: 16120415
• Update Time: 2025-07-28

Theobromine-d3 (7-methyl-d3) Chemical and Physical Properties

Names and Identifiers

• Theobromine-d3?(7-methyl-d3)
• Theobromine-d3 (7-methyl-d3)
• THEOBROMINE (3,7-DIMETHYLXANTHINE) (7-METHYL-D3, 98%)
• Theobromine-d3 (1-methyl-d3)
• Theobromine-d3
• 3-methyl-7-(trideuteriomethyl)purine-2,6-dione
• 65566-69-0
• MS-22976
• F93292
• Theobromine-d3(7-methyl-d3)
• CS-0255633
• HY-N0138S1
• SCHEMBL1495101

• Inchi： 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)
• InChI Key： YAPQBXQYLJRXSA-UHFFFAOYSA-N
• SMILES： CN1C(NC(=O)C2N(C([H])([H])[H])C=NC1=2)=O

Computed Properties

• Exact Mass: 183.08355575g/mol
• Monoisotopic Mass: 183.08355575g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Theobromine-d3 (7-methyl-d3) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines